Cas no 412016-31-0 (1-Piperidinecarboxylicacid, 4-hydroxy-)
412016-31-0 structure
Product Name:1-Piperidinecarboxylicacid, 4-hydroxy-
CAS No:412016-31-0
MF:C6H11NO3
MW:145.156441926956
CID:326376
PubChem ID:21897574
Update Time:2025-04-19
1-Piperidinecarboxylicacid, 4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylicacid, 4-hydroxy-
- 1-Piperidinecarboxylic acid, 4-hydroxy- (9CI)
- 4-hydroxypiperidine-1-carboxylic acid
- 1-Piperidinecarboxylicacid,4-hydroxy
- 4-hydroxy-1-piperidinecarboxylate
- 4-hydroxy-piperidine-1-carboxylic acid
- 412016-31-0
- DTXSID70619648
- SCHEMBL169000
-
- Inchi: 1S/C6H11NO3/c8-5-1-3-7(4-2-5)6(9)10/h5,8H,1-4H2,(H,9,10)
- InChI Key: OHZUEFKOZYWUFF-UHFFFAOYSA-N
- SMILES: OC1CCN(C(=O)O)CC1
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.77000
- LogP: 0.05900
1-Piperidinecarboxylicacid, 4-hydroxy- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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